
Technical Support Center: Removing Artifacts
from TMPA Real-time Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TMPA

Cat. No.: B560567 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals identify and

remove common artifacts from Tropical Rainfall Measuring Mission (TRMM) Multi-satellite

Precipitation Analysis (TMPA) real-time data (3B42RT).

Frequently Asked Questions (FAQs)
Q1: What are the most common artifacts found in TMPA real-time (3B42RT) data?

A1: TMPA real-time data can contain several types of artifacts due to its near-real-time

processing, which involves a simplified calibration and merging of data from various satellite

sensors. Common artifacts include:

Anomalous Spikes and Outliers: Individual grid cells with unrealistically high precipitation

values that are inconsistent with surrounding data points. These can be caused by sensor

noise or errors in the retrieval algorithm.

Striping or Banding: Persistent linear patterns of higher or lower precipitation values across

the data. This is often a result of intercalibration differences between sensors on different

satellites or issues with a specific sensor.

Systematic Bias: A consistent overestimation or underestimation of precipitation, which can

vary regionally and seasonally. This is partly due to the simplified calibration in the real-time

product and the lack of correction with rain gauge data.[1]
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Missing Data and Gaps: Areas with no precipitation data, which can occur due to data

transmission issues or problems with a specific satellite's coverage.

Discontinuities at Seams of Merged Data: Artificial boundaries or sharp changes in

precipitation values at the edges of data swaths from different satellite passes.

Q2: Why does TMPA real-time data have more artifacts than the research-grade version

(3B42)?

A2: The primary reason is the trade-off between timeliness and accuracy. The real-time

(3B42RT) product is generated quickly to support immediate applications like flood monitoring.

This rapid processing means:

Simplified Calibration: The calibration of microwave and infrared satellite data is less rigorous

than in the research-grade product.

No Rain Gauge Correction: Unlike the research-grade version, the real-time product is not

adjusted using ground-based rain gauge data, which can lead to significant biases.[1]

Input Data Anomalies: Errors or missing data from any of the contributing satellites can

introduce artifacts that are not fully corrected in the near-real-time processing.

Q3: How can I visually identify artifacts in my TMPA 3B42RT dataset?

A3: Visual inspection is a crucial first step. Use a geographic information system (GIS) or data

visualization software to plot the precipitation data for your region and time period of interest.

Look for:

"Salt-and-pepper" noise: Isolated pixels with values significantly different from their

neighbors, indicating potential spikes or outliers.

Linear features: Straight lines or bands of consistently high or low values that are not aligned

with meteorological patterns.

Sharp, unnatural boundaries: Abrupt changes in precipitation that coincide with the edges of

satellite swaths.
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Comparison with other datasets: Visually compare the TMPA data with other precipitation

products or ground-based observations if available. Discrepancies can highlight potential

artifacts.

Troubleshooting Guides
Issue 1: My data contains unrealistic precipitation
spikes.
This guide provides a step-by-step protocol for identifying and removing anomalous high-

precipitation values from your TMPA real-time dataset.

Experimental Protocol: Spike and Outlier Removal

Data Loading and Initial Inspection:

Load your 3-hourly TMPA 3B42RT data into a suitable analysis environment (e.g., Python

with libraries like xarray or pandas, R, or MATLAB).

Visualize the data for a specific time step to identify potential outliers.

Statistical Thresholding:

Calculate the mean and standard deviation of the precipitation values across your study

area for each time step.

Define a threshold for identifying outliers. A common approach is to flag any value that is

more than a certain number of standard deviations (e.g., 3 or 4) above the mean.

Alternatively, use a percentile-based threshold, flagging values above the 99.9th

percentile.

Neighborhood Analysis (Spatial Filtering):

For each grid cell identified as a potential outlier, compare its value to the mean or median

of its neighboring cells (e.g., in a 3x3 or 5x5 window).
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If the central pixel's value is significantly higher (e.g., more than 2-3 times the

neighborhood mean), it is likely an artifact.

Removal or Replacement:

Once an artifactual spike is confirmed, you can either:

Remove the value: Set the grid cell to a "no data" value. This is a conservative

approach.

Replace the value: Interpolate a new value from the neighboring cells. Common

interpolation methods include bilinear or inverse distance weighting.

Data Presentation: Comparison of Spike Removal Methods

Method Advantage Disadvantage Typical Application

Standard Deviation

Threshold

Simple and fast to

implement.

Can be sensitive to

the overall distribution

of the data.

Quick initial screening

of large datasets.

Percentile Threshold

More robust to non-

normal data

distributions.

May misclassify

extreme but real

precipitation events.

Identifying the most

extreme values in a

dataset.

Spatial Neighborhood

Analysis

Accounts for spatial

context, reducing false

positives.

More computationally

intensive.

Detailed quality

control of smaller

study areas.

Mandatory Visualization: Spike Removal Workflow
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Input Data Processing Steps

Output Data

TMPA 3B42RT Data Statistical Thresholding
(e.g., > 3 Std Dev) Identify Anomalous Spikes

Potential Spikes Spatial Neighborhood
Analysis

Confirmed Spikes

Cleaned TMPA Data

Remove/Replace Spikes

Click to download full resolution via product page

Workflow for identifying and removing anomalous precipitation spikes.

Issue 2: My data exhibits persistent striping or banding.
This guide outlines a procedure for mitigating striping artifacts that may appear in TMPA real-

time data due to sensor intercalibration issues.

Experimental Protocol: Destriping using Fourier Transform

Data Preparation:

Isolate a single time slice of the TMPA data that clearly shows the striping artifact.

Ensure the data is in a 2D array format.

Fourier Transform:

Apply a 2D Fast Fourier Transform (FFT) to the data. This will transform the data from the

spatial domain to the frequency domain.

In the frequency domain, periodic artifacts like stripes will manifest as bright spots or lines

perpendicular to the direction of the stripes in the original data.

Filtering in the Frequency Domain:
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Identify the frequencies corresponding to the striping artifact. These are typically located

along a line passing through the center of the frequency spectrum.

Apply a filter to remove or dampen these specific frequencies. A common approach is to

use a notch filter that targets a narrow band of frequencies.

Inverse Fourier Transform:

Apply an inverse FFT to the filtered frequency domain data to transform it back to the

spatial domain.

The resulting image should have the striping artifact significantly reduced.

Evaluation:

Visually compare the original and destriped images to ensure that the stripes have been

removed without significantly altering the underlying precipitation patterns.

Calculate difference maps to quantify the changes made to the data.

Data Presentation: Qualitative Comparison of Destriping Filters

Filter Type Description Expected Outcome

Notch Filter
Removes a narrow band of

frequencies.

Effective for regularly spaced

stripes of a consistent width.

Band-stop Filter
Removes a wider range of

frequencies.

Useful for less regular striping

or when the exact frequency is

uncertain.

Gaussian Notch Filter
Smoothly attenuates

frequencies around the target.

Can produce a more natural-

looking result with fewer

ringing artifacts.

Mandatory Visualization: Destriping Workflow
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Input Processing Output
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Workflow for removing striping artifacts using Fourier analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chrs.web.uci.edu [chrs.web.uci.edu]

To cite this document: BenchChem. [Technical Support Center: Removing Artifacts from
TMPA Real-time Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560567#removing-artifacts-from-tmpa-real-time-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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